Cas no 1806026-12-9 (Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806026-12-9
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4834266
• Update Time: 2025-06-08

Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-9(17)4-7-6(5-12)3-8(10(18)16-7)20-11(13,14)15/h3H,2,4-5H2,1H3,(H,16,18)
• InChI Key： OADAWXNGUOEESQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(NC=1CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806026-12-9): A Comprehensive Overview

Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806026-12-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromomethyl, hydroxy, and trifluoromethoxy functional groups, which confer it with a range of interesting properties and reactivity profiles.

The bromomethyl group in Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate makes it a valuable intermediate in the synthesis of more complex molecules. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Buchwald-Hartwig amination, which are widely used in the synthesis of bioactive compounds and pharmaceuticals. This versatility has led to its use in the development of novel drugs and therapeutic agents.

The presence of the hydroxy group adds another layer of complexity to the molecule. Hydroxyl groups can participate in hydrogen bonding, which is crucial for the solubility and bioavailability of many drugs. Additionally, the hydroxyl group can be modified through esterification, etherification, or oxidation reactions, providing further opportunities for chemical diversification. In medicinal chemistry, these modifications can be used to fine-tune the pharmacokinetic properties of a drug, such as its absorption, distribution, metabolism, and excretion (ADME) profile.

The trifluoromethoxy group is another key feature of Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate. Fluorinated compounds are known for their enhanced metabolic stability and improved biological activity compared to their non-fluorinated counterparts. The trifluoromethoxy group can also influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. This makes it particularly useful in the design of drugs that require high potency and selectivity.

Recent research has highlighted the potential of Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. In one study published in the Journal of Medicinal Chemistry, a series of analogs derived from Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate were found to inhibit the activity of specific kinases involved in cancer cell proliferation. These findings suggest that this compound could serve as a lead structure for the development of new cancer therapeutics.

Another area where Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate shows promise is in the treatment of neurodegenerative diseases. Research has demonstrated that certain derivatives of this compound can cross the blood-brain barrier and modulate key signaling pathways associated with neurodegeneration. This property makes it an attractive candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate is also being explored for its use as a probe molecule in chemical biology studies. Its unique chemical structure allows it to interact with specific protein targets, making it useful for understanding protein function and identifying new drug targets. For example, researchers have used this compound to study the binding interactions between proteins involved in cellular signaling pathways.

The synthesis of Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the bromomethyl, hydroxy, and trifluoromethoxy groups onto a pyridine scaffold. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, Ethyl 5-(bromomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806026-12-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a platform for developing novel drugs with improved therapeutic properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.